Cas no 41590-60-7 (Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-propyl-, (5a,6a)-)

• Product Name: Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-propyl-, (5a,6a)-
• CAS No: 41590-60-7
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 3978823
• PubChem ID: 90679052
• Update Time: 2025-04-22

Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-propyl-, (5a,6a)- Chemical and Physical Properties

Names and Identifiers

• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-propyl-, (5a,6a)-
• CHEMBL3275471
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-propyl-, (5I+/-,6I+/-)-
• 41590-60-7
• BDBM50497127
• DTXSID601171547

• Inchi： 1S/C19H23NO3/c1-2-8-20-9-7-19-12-4-6-15(22)18(19)23-17-14(21)5-3-11(16(17)19)10-13(12)20/h3-6,12-13,15,18,21-22H,2,7-10H2,1H3/t12-,13+,15-,18-,19-/m0/s1
• InChI Key： NXJPPUHGGHXXJJ-SSTWWWIQSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4CCC)O)O

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans